Cas no 58314-93-5 (6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-imine)

• Product Name: 6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-imine
• CAS No: 58314-93-5
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 948344
• PubChem ID: 317299
• Update Time: 2025-07-01

6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-imine Chemical and Physical Properties

Names and Identifiers

• 7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-12-imine
• 7,8,9,10-TETRAHYDRO-6H-AZEPINO[2,1-B]QUINAZOLIN-12-YLIDENEAMINE
• 6,7,8,9,10,12-Hexahydro-12-iminoazepino<2,1-b>-quinazolin
• 7,8,9,10-Tetrahydro-azepino<2,1-b>chinazlin-12(6H)-on-12-imin
• 6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-imine
• EN300-02596
• NSC248588
• Oprea1_442656
• AKOS000122132
• NSC-248588
• 6H,7H,8H,9H,10H,12H-azepino[2,1-b]quinazolin-12-imine
• 58314-93-5
• DTXSID10311977
• SMR001830875
• CHEMBL2142136
• 7,8,9,10-Tetrahydroazepino[2,1-b]quinazolin-12(6H)-imine
• G35467
• MLS003115295
• DB-264016
• SCHEMBL9387899

• MDL： MFCD02691264
• Inchi： 1S/C13H15N3/c14-13-10-6-3-4-7-11(10)15-12-8-2-1-5-9-16(12)13/h3-4,6-7,14H,1-2,5,8-9H2
• InChI Key： SWBGVEITZMQLIH-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=CC=3N=C1CCCCC2)=N

Computed Properties

• Exact Mass: 213.12700
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 41.67000
• LogP: 2.34190

Additional information on 6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-imine

Compound CAS No 58314-93-5: 6H,7H,8H,9H,10H,12H-Azepino[2,1-b]Quinazolin-12-Imine

The compound with CAS No 58314-93-5, known as 6H,7H,8H,9H,10H,12H-Azepino[2,1-b]Quinazolin-12-Imine, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound belongs to the class of azepinoquinazoline derivatives, which are known for their unique structural features and potential applications in drug design. The molecule's structure is characterized by a fused bicyclic system comprising an azepine ring and a quinazoline moiety. This combination creates a rigid framework that can exhibit interesting electronic properties and bioactivity.

Recent studies have highlighted the importance of azepinoquinazoline derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a modulator of protein-protein interactions, which is a promising area in drug discovery. The rigid structure of the molecule allows for precise targeting of specific biological pathways. Moreover, its ability to form hydrogen bonds and π-π interactions makes it a strong candidate for designing molecules with high affinity for target proteins.

The synthesis of this compound involves a multi-step process that typically includes the formation of the quinazoline core followed by cyclization to form the azepine ring. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more efficient and cost-effective.

In terms of applications, this compound has shown potential in several areas. For example, it has been investigated as a template for designing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases such as cancer and inflammatory disorders. By targeting kinases with small molecules like this azepinoquinazoline derivative, researchers aim to develop novel therapeutic agents with improved efficacy and reduced side effects.

Another area where this compound has shown promise is in the field of neurodegenerative diseases. Studies have suggested that certain azepinoquinazoline derivatives may possess neuroprotective properties. These findings have led to further investigations into their potential use as agents for treating conditions such as Alzheimer's disease and Parkinson's disease. The molecule's ability to cross the blood-brain barrier and interact with key targets in the central nervous system makes it an attractive candidate for such applications.

The structural versatility of this compound also lends itself well to modifications aimed at improving its pharmacokinetic properties. Researchers have explored various strategies such as adding substituents at specific positions on the ring system to enhance solubility and bioavailability. These modifications are crucial for translating laboratory findings into clinically relevant drugs.

In conclusion, CAS No 58314-93-5 represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structure and potential biological activities make it a valuable tool for researchers working on innovative therapeutic solutions. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of next-generation medicines.